Cas no 2172253-12-0 (2-5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172253-12-0
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6405229
• PubChem ID: 165587836
• Update Time: 2025-10-25

2-5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• EN300-1597867
• 2-[5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172253-12-0

• Inchi： 1S/C10H18N4O/c1-8-10(4-5-11)12-13-14(8)7-9-3-2-6-15-9/h9H,2-7,11H2,1H3
• InChI Key： OMRRBRIHUGLTLB-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(C)=C(CCN)N=N1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66Ų

Additional information on 2-5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Compound CAS No. 2172253-12-0: 2-(5-Methyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethanamine

The compound with CAS No. 2172253-12-0, known as 2-(5-Methyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethanamine, is a highly specialized organic compound with a complex structure that combines elements of heterocyclic chemistry and amine functionality. This compound has garnered significant attention in recent years due to its unique properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 2-(5-Methyl)-1-(oxolanmethyl)-triazole ethanamine is characterized by a triazole ring system, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The triazole ring is further substituted with a methyl group at the 5-position and an oxolanmethyl group at the 4-position. The presence of the oxolane (tetrahydrofuran) moiety introduces additional complexity to the molecule, enhancing its solubility and bioavailability properties. Additionally, the ethanamine group attached to the triazole ring contributes to the compound's reactivity and ability to form hydrogen bonds, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound as a precursor for the development of novel drugs targeting various therapeutic areas. For instance, researchers have explored its role in designing inhibitors for kinase enzymes, which are crucial in cancer therapy. The triazole moiety is known for its ability to form stable interactions with protein targets, making it an attractive component in drug design. Furthermore, the methyl and oxolane substituents can be chemically modified to optimize pharmacokinetic profiles, such as absorption, distribution, metabolism, and excretion (ADME) properties.

In addition to its pharmaceutical applications, Compound CAS No. 2172253 has shown promise in materials science. Its unique combination of aromaticity and amine functionality makes it a candidate for use in the synthesis of advanced polymers and coatings. Recent advancements in click chemistry have enabled efficient coupling reactions involving triazoles, leading to the development of high-performance materials with tailored mechanical and thermal properties.

The synthesis of Compound CAS No. 2172 typically involves multi-step processes that combine principles from organic synthesis and catalysis. Key steps include the formation of the triazole ring via azide alkyne cycloaddition (click chemistry), followed by functionalization with methyl and oxolane groups. Researchers have optimized these processes using green chemistry principles, reducing waste and improving sustainability.

From an environmental standpoint, CAS No. 217 exhibits favorable biodegradation characteristics under controlled conditions. This makes it suitable for applications where eco-friendliness is a priority. However, further studies are required to fully understand its long-term environmental impact and ensure compliance with global regulations on chemical substances.

In conclusion, CAS No. 217 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.